1-(8-Hydroxybicyclo[3.2.1]oct-2-yl)-1-methylpiperidinium

• Molecular Formula: C14H26NO+
• Molecular Weight: 224.36 g/mol
• IUPAC Name: 2-(1-methylpiperidin-1-ium-1-yl)bicyclo[3.2.1]octan-8-ol
• InChI: InChI=1S/C14H26NO/c1-15(9-3-2-4-10-15)13-8-6-11-5-7-12(13)14(11)16/h11-14,16H,2-10H2,1H3/q+1
• InChI Key: YLUJMEVKOOGTDN-UHFFFAOYSA-N
• Canonical SMILES: C[N+]1(CCCCC1)C2CCC3CCC2C3O

Description

1-{8-HYDROXYBICYCLO[321]OCTAN-2-YL}-1-METHYLPIPERIDIN-1-IUM is a complex organic compound featuring a bicyclic structure

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-{8-HYDROXYBICYCLO[3.2.1]OCTAN-2-YL}-1-METHYLPIPERIDIN-1-IUM typically involves the enantioselective construction of the 8-azabicyclo[3.2.1]octane scaffold. This process can be achieved through various methodologies, including catalytic asymmetric [4 + 2] cycloaddition reactions of cyclohexenones with electron-deficient alkenes . The reaction conditions are generally mild and operationally simple, often involving organic bases as catalysts .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yields and enantioselectivity. The process may include the use of continuous flow reactors to enhance efficiency and scalability .

Chemical Reactions Analysis

Types of Reactions

1-{8-HYDROXYBICYCLO[3.2.1]OCTAN-2-YL}-1-METHYLPIPERIDIN-1-IUM undergoes various chemical reactions, including:

Oxidation: This reaction can be facilitated by oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions may involve reagents like lithium aluminum hydride or sodium borohydride.

Substitution: Nucleophilic substitution reactions can occur, particularly at